molecular formula C16H18O4S B8600320 Bis(4-methoxy benzyl) sulfone

Bis(4-methoxy benzyl) sulfone

Cat. No. B8600320
M. Wt: 306.4 g/mol
InChI Key: QGPBWJNCWDJIBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bis(4-methoxy benzyl) sulfone is a useful research compound. Its molecular formula is C16H18O4S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis(4-methoxy benzyl) sulfone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(4-methoxy benzyl) sulfone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Bis(4-methoxy benzyl) sulfone

Molecular Formula

C16H18O4S

Molecular Weight

306.4 g/mol

IUPAC Name

1-methoxy-4-[(4-methoxyphenyl)methylsulfonylmethyl]benzene

InChI

InChI=1S/C16H18O4S/c1-19-15-7-3-13(4-8-15)11-21(17,18)12-14-5-9-16(20-2)10-6-14/h3-10H,11-12H2,1-2H3

InChI Key

QGPBWJNCWDJIBH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CS(=O)(=O)CC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a well-stirred suspension of 6.93 grams (40 mmol) of sodium hydrosulfite (Na2S2O4) in 70 ml N, N-dimethylformamide (DMF) was added 4.85 grams (31 mmol) of 4-methoxy benzyl chloride. The mixture was stirred for five hours at room temperature, then brought to 85° C. for 24 hours. The mixture was poured onto 250 ml of crushed ice, and the total volume brought to 700 ml with water. The hygroscopic solid product was isolated by filtration and recrystallized from toluene to give 2.9 grams (9.5 mmol, 61% yield) of bis(4-methoxy benzyl) sulfone as white plates (mp 182° C.).
Quantity
6.93 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Quantity
4.85 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
250 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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